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Compound of Interest

Compound Name:
3-(3-

Methylphenyl)propionaldehyde

Cat. No.: B1311848 Get Quote

For Immediate Release

This technical guide addresses the current scientific understanding of the natural occurrence of

3-(3-Methylphenyl)propionaldehyde. Despite its availability from chemical suppliers and its

well-defined chemical properties, a comprehensive review of scientific literature and databases

reveals a notable absence of evidence for its natural isolation from plants, essential oils, or

food products. This document provides a summary of its known characteristics, a hypothetical

biosynthetic pathway based on related compounds, and detailed experimental protocols for the

analysis of volatile organic compounds from natural sources, which could be adapted for its

future discovery.

Chemical and Physical Properties
While its natural origins remain unconfirmed, the chemical and physical properties of 3-(3-
Methylphenyl)propionaldehyde are well-documented in chemical databases. A summary of

these properties is presented in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1311848?utm_src=pdf-interest
https://www.benchchem.com/product/b1311848?utm_src=pdf-body
https://www.benchchem.com/product/b1311848?utm_src=pdf-body
https://www.benchchem.com/product/b1311848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₀H₁₂O --INVALID-LINK--

Molecular Weight 148.20 g/mol --INVALID-LINK--

CAS Number 95416-60-7 --INVALID-LINK--

Appearance Colorless to light yellow liquid --INVALID-LINK--

Boiling Point Not available

Density Not available

Solubility Not available

IUPAC Name 3-(3-methylphenyl)propanal --INVALID-LINK--

Synonyms
3-(m-tolyl)propanal, 3-

Methylbenzenepropanal
--INVALID-LINK--

Hypothetical Biosynthetic Pathway
The biosynthesis of aromatic aldehydes in plants is predominantly routed through the

phenylpropanoid pathway. This pathway converts the amino acid L-phenylalanine into a variety

of phenolic compounds.[1][2][3][4][5] Although 3-(3-Methylphenyl)propionaldehyde has not

been identified as a natural product, a plausible biosynthetic route can be hypothesized based

on known enzymatic reactions within this pathway.

The proposed pathway would likely start with a methylated precursor, such as 3-methyl-L-

phenylalanine. The subsequent steps would involve deamination, hydroxylation, and reduction

reactions, catalyzed by enzymes analogous to those in the canonical phenylpropanoid

pathway.
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Shikimate Pathway Chorismate Prephenate Arogenate L-Phenylalanine 3-Methyl-L-phenylalanine
(Hypothetical Precursor)

Methyltransferase
(Hypothesized) 3-Methyl-cinnamic acid

PAL
(Phenylalanine
ammonia-lyase) 3-Methyl-cinnamoyl-CoA

4CL
(4-Coumarate-CoA ligase) 3-Methyl-cinnamaldehyde

CCR
(Cinnamoyl-CoA reductase) 3-(3-Methylphenyl)propionaldehyde

CAD
(Cinnamyl alcohol
dehydrogenase)

-or-
Reductase

Sample Collection
(e.g., Plant Material, Fruit)

Sample Preparation
(e.g., Homogenization)

Extraction of Volatiles
(e.g., HS-SPME, Distillation)

GC-MS Analysis

Data Processing
(e.g., Peak Deconvolution)

Compound Identification
(Mass Spectral Library, Retention Index)

Quantification
(Internal/External Standards)

Reporting and Interpretation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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